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Compound of Interest

Compound Name: C.I. Acid blue 158

Cat. No.: B1201952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. 14880, commercially known as Acid Blue 158, is a synthetic monoazo dye complexed with

chromium. It is recognized for its applications in the textile and leather industries, as well as its

utility as a biological stain.[1][2] This technical guide provides a comprehensive overview of the

core characteristics of C.I. Acid Blue 158, with a focus on its physicochemical properties,

synthesis, and relevant data for research applications.

Core Characteristics and Physicochemical
Properties
C.I. Acid Blue 158 is a dark blue powder with a greenish-blue hue in solution.[3] It is soluble in

water and ethanol.[1][3][4] The dye's structure, incorporating a chromium complex, contributes

to its stability and fastness properties.

Table 1: Physicochemical Properties of C.I. Acid Blue 158
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Property Value Reference

Colour Index Name Acid Blue 158 [1][4]

C.I. Number 14880 [1][4]

CAS Number 6370-08-7 [1][4]

Molecular Formula C₂₀H₁₁CrN₂Na₂O₉S₂ [5]

Molecular Weight 585.41 g/mol

Appearance Dark blue powder [1][3][4]

Solubility in Water @ 90°C 80-90 g/L

pH of 1% Solution 6-8

Boiling Point 508.4 °C at 760 mmHg [3]

Flash Point 261.3 °C [3]

Density 1.29 g/cm³ [3]

Synthesis
The synthesis of C.I. Acid Blue 158 is a multi-step process involving diazotization, coupling,

and metal complexation.

Experimental Protocol: Synthesis of C.I. Acid Blue 158
The manufacturing process for C.I. Acid Blue 158 involves the following key steps[1][2][4]:

Diazotization: 4-Amino-3-hydroxynaphthalene-1-sulfonic acid is diazotized. This reaction

typically involves treating the primary aromatic amine with nitrous acid (usually generated in

situ from sodium nitrite and a strong acid) to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with 8-hydroxynaphthalene-1-

sulfonic acid. This electrophilic substitution reaction forms the azo dye backbone.

Metal Complexation: The final step is the formation of a chromium complex. The azo dye is

heated with an aqueous solution of a chromium salt (e.g., chromium sulfate) at
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approximately 115°C for several hours.[1][2][4] This creates a more stable and colorfast dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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